Cas no 862807-73-6 (N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide)

• Product Name: N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide
• CAS No: 862807-73-6
• MF: C₁₇H₁₃N₃O₃S₂
• MW: 371.43342089653
• CID: 5906258
• PubChem ID: 2159333
• Update Time: 2025-08-02

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,7-dimethoxybenzo[d]thiazol-2-yl)benzo[d]thiazole-6-carboxamide
• 6-Benzothiazolecarboxamide, N-(4,7-dimethoxy-2-benzothiazolyl)-
• 862807-73-6
• HMS1650E04
• N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide
• AKOS024586261
• ZINC02723960
• F0600-1591

• Inchi： 1S/C17H13N3O3S2/c1-22-11-5-6-12(23-2)15-14(11)19-17(25-15)20-16(21)9-3-4-10-13(7-9)24-8-18-10/h3-8H,1-2H3,(H,19,20,21)
• InChI Key： FYDHLFSZBNQECX-UHFFFAOYSA-N
• SMILES： S1C2=CC(C(NC3=NC4=C(OC)C=CC(OC)=C4S3)=O)=CC=C2N=C1

Computed Properties

• Exact Mass: 371.03983363g/mol
• Monoisotopic Mass: 371.03983363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 130Ų

Additional information on N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide

Research Brief on N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide (CAS: 862807-73-6)

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide (CAS: 862807-73-6) is a benzothiazole derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its biological activity, mechanism of action, and potential as a drug candidate. The following brief provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological evaluation, and pharmacological properties.

Recent studies have highlighted the synthetic pathways and optimization strategies for N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide. Researchers have employed various synthetic routes, including condensation reactions and microwave-assisted synthesis, to improve yield and purity. The compound's structure has been confirmed using advanced spectroscopic techniques such as NMR, MS, and X-ray crystallography, ensuring its chemical integrity and reproducibility for further studies.

In vitro and in vivo evaluations have demonstrated that N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide exhibits significant biological activity, particularly in the context of cancer research. The compound has shown promising antiproliferative effects against a panel of cancer cell lines, including breast, lung, and colorectal cancer. Mechanistic studies suggest that it induces apoptosis and cell cycle arrest, possibly through the modulation of key signaling pathways such as PI3K/AKT and MAPK. These findings position the compound as a potential candidate for further development as an anticancer agent.

Beyond its anticancer properties, N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide has also been investigated for its antimicrobial and anti-inflammatory activities. Preliminary data indicate that the compound exhibits broad-spectrum antimicrobial activity against Gram-positive and Gram-negative bacteria, as well as antifungal properties. Its anti-inflammatory effects have been linked to the inhibition of pro-inflammatory cytokines, suggesting potential applications in treating inflammatory diseases.

Despite these promising results, challenges remain in the development of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further structural optimization and formulation studies. Additionally, more comprehensive preclinical and clinical studies are required to fully elucidate its pharmacokinetic and pharmacodynamic profiles.

In conclusion, N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide (CAS: 862807-73-6) represents a promising scaffold in medicinal chemistry with diverse biological activities. Continued research efforts are essential to unlock its full therapeutic potential and overcome existing challenges. This compound exemplifies the intersection of chemical innovation and biological discovery, offering new avenues for drug development in oncology, infectious diseases, and inflammation.